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An essential component of quality assurance in analytical laboratories is participation in inter-
laboratory comparisons (ILCs) and proficiency tests (PTs).[1][2][3] These studies provide an
objective means for laboratories to assess their analytical performance against their peers and
a consensus value, ensuring the reliability and comparability of their results.[4][5] This guide
provides a summary of the results and methodologies for a hypothetical inter-laboratory
comparison focused on the analysis of Techazene residues in a potato matrix.

Tecnazene (1,2,4,5-tetrachloro-3-nitrobenzene) is a fungicide and potato sprout suppressant.
[6][7] Accurate determination of its residues is crucial for ensuring food safety and compliance
with regulatory limits.

Performance Evaluation of Participating
Laboratories

The performance of each participating laboratory was evaluated using z-scores, a statistical
measure that indicates how far and in what direction a result deviates from the consensus
mean of all participants.[4] A z-score between -2.0 and +2.0 is generally considered
satisfactory.[4] The assigned value for the proficiency test sample, determined by consensus of
the participants, was 0.85 mg/kg.

Table 1: Summary of Inter-laboratory Comparison Results for Techazene Residue Analysis
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Reported
Laboratory ID Concentration z-score Performance

(mglkg)
Lab 01 0.88 0.35 Satisfactory
Lab 02 0.95 1.18 Satisfactory
Lab 03 0.75 -1.18 Satisfactory
Lab 04 1.05 2.35 Questionable
Lab 05 0.82 -0.35 Satisfactory
Lab 06 0.68 -2.00 Satisfactory
Lab 07 0.91 0.71 Satisfactory
Lab 08 1.12 3.18 Unsatisfactory
Lab 09 0.85 0.00 Satisfactory
Lab 10 0.79 -0.71 Satisfactory

Experimental Protocols

The following is a representative experimental protocol provided to the participating
laboratories for the analysis of Tecnazene residues in the potato test material.

. Sample Preparation and Extraction (QUEChERS-based method)
Homogenization: A representative 10 g portion of the potato test material was homogenized.

Extraction: The homogenized sample was placed in a 50 mL centrifuge tube with 10 mL of
acetonitrile. The tube was shaken vigorously for 1 minute.

Salting Out: A mixture of 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g
disodium hydrogen citrate sesquihydrate was added to the tube. The tube was immediately
shaken for 1 minute and then centrifuged at 4000 rpm for 5 minutes.

. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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e An aliquot of the acetonitrile supernatant was transferred to a d-SPE tube containing a
suitable sorbent combination (e.g., PSA and C18) to remove matrix co-extractives.

e The tube was vortexed for 30 seconds and then centrifuged at 10,000 rpm for 2 minutes.
3. Instrumental Analysis (Gas Chromatography-Mass Spectrometry - GC-MS)
e Injection: 1 uL of the final extract was injected into the GC-MS system.
o Gas Chromatograph (GC) Conditions:
o Column: A suitable capillary column for pesticide analysis (e.g., HP-5ms).
o Inlet Temperature: 250°C.

o Oven Temperature Program: Initial temperature of 70°C, held for 2 minutes, then ramped
to 280°C at a rate of 10°C/min, and held for 5 minutes.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El).
o Acquisition Mode: Selected lon Monitoring (SIM) of characteristic Techazene ions.

» Quantification: Quantification was performed using a matrix-matched calibration curve to
compensate for matrix effects.[3][9]

Experimental Workflow

The following diagram illustrates the key stages of the analytical workflow for Techazene
residue analysis in this inter-laboratory comparison.
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Caption: Experimental workflow for Tecnhazene residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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